Cas no 30707-74-5 (3-Morpholino-1-phenyl-1H-pyrazol-5(4H)-one)

• Product Name: 3-Morpholino-1-phenyl-1H-pyrazol-5(4H)-one
• CAS No: 30707-74-5
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 1040136
• PubChem ID: 3528705
• Update Time: 2025-11-02

3-Morpholino-1-phenyl-1H-pyrazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Morpholino-1-phenyl-1H-pyrazol-5(4H)-one
• 5-morpholin-4-yl-2-phenyl-4H-pyrazol-3-one
• 3-(morpholin-4-yl)-1-phenyl-4,5-dihydro-1H-pyrazol-5-one
• DB-331435
• 3H-Pyrazol-3-one, 2,4-dihydro-5-(4-morpholinyl)-2-phenyl-
• SCHEMBL8420943
• 30707-74-5
• 5-morpholino-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• DQRCBHHVZDSBAF-UHFFFAOYSA-N
• 5-(morpholin-4-yl)-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• DTXSID10393354

• Inchi： 1S/C13H15N3O2/c17-13-10-12(15-6-8-18-9-7-15)14-16(13)11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key： DQRCBHHVZDSBAF-UHFFFAOYSA-N
• SMILES： O1CCN(C2CC(N(C3C=CC=CC=3)N=2)=O)CC1

Computed Properties

• Exact Mass: 245.116426730g/mol
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 45.1Ų

Additional information on 3-Morpholino-1-phenyl-1H-pyrazol-5(4H)-one

Comprehensive Guide to 3-Morpholino-1-phenyl-1H-pyrazol-5(4H)-one (CAS No. 30707-74-5): Properties, Applications, and Market Insights

3-Morpholino-1-phenyl-1H-pyrazol-5(4H)-one (CAS No. 30707-74-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic molecule features a pyrazolone core substituted with a morpholine ring and a phenyl group, making it a versatile intermediate for various applications. Researchers and industry professionals often search for "3-Morpholino-1-phenyl-1H-pyrazol-5(4H)-one synthesis" or "CAS 30707-74-5 applications," highlighting its growing relevance in modern chemistry.

The compound's molecular structure contributes to its unique physicochemical properties. With a molecular formula of C13H15N3O2, 3-Morpholino-1-phenyl-1H-pyrazol-5(4H)-one typically appears as a white to off-white crystalline powder. Its morpholine substituent enhances solubility in polar organic solvents, while the pyrazolone moiety offers potential for diverse chemical modifications. Current trends in medicinal chemistry have increased searches for "pyrazolone derivatives in drug discovery" and "morpholine-containing bioactive compounds," positioning this molecule as an important research target.

In pharmaceutical applications, 3-Morpholino-1-phenyl-1H-pyrazol-5(4H)-one serves as a key building block for developing potential therapeutic agents. The compound's structure shares features with known anti-inflammatory and analgesic agents, sparking interest in its biological activities. Recent publications exploring "pyrazolone-based drug candidates" and "morpholine pharmacological effects" reflect the scientific community's focus on such hybrid molecules. The compound's moderate molecular weight (245.28 g/mol) and balanced lipophilicity make it particularly interesting for central nervous system (CNS) drug development.

The synthetic versatility of 3-Morpholino-1-phenyl-1H-pyrazol-5(4H)-one makes it valuable for material science applications. Researchers investigating "heterocyclic compounds for organic electronics" or "photoactive pyrazolone derivatives" frequently encounter this molecule. The electron-rich morpholine and pyrazolone systems can participate in charge-transfer complexes, suggesting potential uses in organic semiconductors or photocatalysts. These applications align with current industry demands for novel organic materials with tunable electronic properties.

Quality control and analytical characterization of 3-Morpholino-1-phenyl-1H-pyrazol-5(4H)-one require specialized techniques. Common analytical searches include "HPLC method for pyrazolone analysis" and "spectroscopic identification of morpholine derivatives." The compound typically shows characteristic peaks in infrared spectroscopy (C=O stretch around 1700 cm-1) and distinctive signals in proton NMR (aromatic protons at 7.3-7.5 ppm, morpholine protons at 3.6-3.8 ppm). These analytical features are crucial for researchers verifying compound purity or studying its reactivity.

Market trends indicate growing demand for 3-Morpholino-1-phenyl-1H-pyrazol-5(4H)-one across multiple sectors. Procurement-related searches such as "CAS 30707-74-5 suppliers" and "bulk pyrazolone derivatives" have shown steady increase over recent years. The compound's price fluctuates based on purity grades (typically 95-99%) and order quantities, with current market prices ranging significantly between laboratory-scale and industrial-scale purchases. Regulatory compliance remains essential, with proper documentation required for international shipments of this chemical intermediate.

Storage and handling of 3-Morpholino-1-phenyl-1H-pyrazol-5(4H)-one require standard laboratory precautions. The compound should be kept in airtight containers under ambient temperature conditions, protected from moisture and direct sunlight. While not classified as highly hazardous, proper personal protective equipment (gloves, goggles) is recommended when handling the powder form. These safety considerations match common search queries like "pyrazolone derivative storage conditions" and "morpholine compound handling precautions."

Future research directions for 3-Morpholino-1-phenyl-1H-pyrazol-5(4H)-one may explore its potential in emerging fields. Scientific literature shows increasing interest in "multi-target drug design using hybrid heterocycles" and "sustainable synthesis of nitrogen-containing compounds," both relevant to this molecule. The compound's structural features make it a promising candidate for development of selective enzyme inhibitors or functional materials with specific electronic properties. Ongoing studies continue to reveal new applications for this versatile chemical building block.

In conclusion, 3-Morpholino-1-phenyl-1H-pyrazol-5(4H)-one (CAS No. 30707-74-5) represents an important intermediate with diverse potential in pharmaceutical development and material science. Its unique combination of morpholine and pyrazolone functionalities continues to attract research attention, as evidenced by growing publication activity and commercial demand. As synthetic methodologies advance and biological screening techniques improve, this compound will likely find expanded applications in various high-value chemical products.